4-Methylhexan-3-ol
Overview
Description
Synthesis Analysis
A novel approach to synthesizing β-methyl substituted secondary alcohols, including 4-methylheptan-3-ol, has been developed. This method involves a five-step route starting from 4-thianones, with key steps including the reduction of 3-propyl-4-thianone and a highly efficient resolution of cis/trans-isomers, leading to the production of 4-methylheptan-3-ol with purities better than 90% (J. Ruzicka et al., 1999). Furthermore, an enantioselective synthesis of 4-methylheptan-3-ol employing a multi-enzymatic one-pot procedure has been reported, showcasing the capability of creating the compound's stereoisomers with high precision (E. Brenna et al., 2017).
Molecular Structure Analysis
The molecular structure of compounds similar to 4-methylhexan-3-ol reveals the impact of methyl substitution on the stabilization of specific molecular conformations. Studies on molecules with similar backbones indicate that methyl groups can influence the twist angle between successive base pairs and modify interatomic contacts, suggesting that methyl substitution in 4-methylhexan-3-ol may similarly influence its molecular structure and stability (S. Fujii et al., 1982).
Chemical Reactions and Properties
4-Methylhexan-3-ol undergoes various chemical reactions due to its functional group. The compound's reactivity has been studied through its involvement in Diels–Alder reactions, showcasing its potential in synthesizing complex organic molecules (Leonidas-Dimitrios Syntrivanis et al., 2017). Additionally, its derivatives have been synthesized to explore the compound's reaction conditions and absolute configuration, further contributing to our understanding of its chemical behavior and properties (Tou‐Gen Liao et al., 2008).
Scientific Research Applications
Interfacing Operator for Laboratory Reagents : A study by Praveenkumar et al. (2021) demonstrated the synthesis, spectroscopic analysis, and nonlinear optical (NLO) properties of a compound related to 4-Methylhexan-3-ol, used as an interfacing operator for laboratory reagents (Praveenkumar et al., 2021).
Extraction of Iron(III) : 4-Methylpentan-2-ol, a compound similar to 4-Methylhexan-3-ol, has been used effectively to extract iron(III) from hydrochloric acid, as detailed by Gawali and Shinde (1974). This application is crucial for the accurate determination of iron(III) concentrations in various solutions (Gawali & Shinde, 1974).
Sustainable Insect Pest Management : A one-pot multi-enzymatic synthesis method was developed by Brenna et al. (2017) for producing the four different stereoisomers of 4-Methylheptan-3-ol, which can be applied in sustainable insect pest management (Brenna et al., 2017).
Study of Radicals in Alkanes : Research by Ichikawa and Ohta (1987) on selectively deuterated 3-methylhexanes gamma-irradiated at 77 K revealed that they mainly yield secondary radicals, with isotope effects influencing bond fission in alkanes (Ichikawa & Ohta, 1987).
Synthesis from 4-Thianones : A study by Ruzicka et al. (1999) presented a new five-step route for synthesizing 4-methylheptan-3-ol from 4-thianones, yielding all four stereoisomers with purities exceeding 90% (Ruzicka et al., 1999).
Pheromone Component Synthesis : Mori and Iwasawa (1980) developed a method to convert both enantiomers of threo-2-amino-3-methylhexanoic acid to optically active forms of threo-4-methylheptan-3-ol, a pheromone component of the smaller European elm bark beetle (Mori & Iwasawa, 1980).
properties
IUPAC Name |
4-methylhexan-3-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16O/c1-4-6(3)7(8)5-2/h6-8H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZPGYIBESMMUFU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(CC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20977063 | |
Record name | 4-Methylhexan-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20977063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methylhexan-3-ol | |
CAS RN |
615-29-2 | |
Record name | 4-Methyl-3-hexanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=615-29-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methylhexan-3-ol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000615292 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Methylhexan-3-ol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=91500 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Methylhexan-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20977063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-methylhexan-3-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.473 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of identifying 4-methylhexan-3-ol in the defensive secretions of Leiobunum nigripalpi?
A1: The discovery of 4-methylhexan-3-ol, alongside other volatile compounds, in the defensive secretions of Leiobunum nigripalpi provides valuable insight into the chemical ecology of these arachnids. [, ] These compounds likely play a role in deterring predators, though their specific mechanisms of action remain to be fully elucidated. This finding contributes to our understanding of the diversity of natural products and their potential ecological roles. Further research might explore the potential for these compounds to inspire novel insect repellents or other applications based on their natural defensive properties.
Q2: The research mentions that the structures of these compounds "raise interesting biosynthetic questions". Could you elaborate on this?
A2: The identified compounds, including 4-methylhexan-3-ol, could be derived from either polyketide pathways or modified isoprenoids. [, ] Further research is needed to determine the exact biosynthetic origin of these compounds in harvestmen. Understanding the biosynthesis of these defensive compounds could shed light on the evolution of chemical defenses in arachnids and potentially open avenues for biomimetic synthesis of these or related compounds.
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